Cas no 1040659-23-1 (5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1040659-23-1
• MF: C₁₅H₁₅FN₂O₃
• MW: 290.289607286453
• CID: 6153905
• PubChem ID: 42441092
• Update Time: 2025-10-19

5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxopyridine-2-carboxamide
• 1040659-23-1
• 5-((4-fluorobenzyl)oxy)-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• F5317-0176
• AKOS024506370

• Inchi： 1S/C15H15FN2O3/c1-17-15(20)12-7-13(19)14(8-18(12)2)21-9-10-3-5-11(16)6-4-10/h3-8H,9H2,1-2H3,(H,17,20)
• InChI Key： RRWFXHMJGQUZCM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC1C(C=C(C(NC)=O)N(C)C=1)=O

Computed Properties

• Exact Mass: 290.10667051g/mol
• Monoisotopic Mass: 290.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide

Introduction to 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS No. 1040659-23-1)

5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1040659-23-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the dihydropyridine class, a heterocyclic structure widely recognized for its pharmacological properties. The presence of a fluorophenyl moiety and a methoxy substituent in its molecular framework contributes to its unique chemical and biological characteristics, making it a valuable candidate for further exploration in drug discovery and development.

The structural features of 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide include a pyridine ring system with an oxo group at the 4-position, a dimethyl substitution at the 1-position, and an amide functionality at the 2-position. The fluorophenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets, while the methoxy group provides additional binding potential. These structural elements make it a promising scaffold for designing molecules with enhanced affinity and selectivity for therapeutic targets.

In recent years, there has been growing interest in dihydropyridine derivatives due to their diverse biological activities. Dihydropyridines are known for their role as calcium channel blockers, particularly in cardiovascular applications. However, the modification of these core structures has led to the discovery of compounds with additional therapeutic potentials. For instance, derivatives with fluorine substitutions have been shown to improve metabolic stability and binding affinity in various drug candidates.

The fluorophenyl moiety in 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide is particularly noteworthy. Fluorinated aromatic rings are frequently incorporated into pharmaceuticals because fluorine atoms can enhance lipophilicity, metabolic stability, and binding interactions at protein targets. This modification has been successfully utilized in the development of antiviral, anticancer, and anti-inflammatory agents. The methoxy group further contributes to these properties by participating in hydrogen bonding and hydrophobic interactions with biological receptors.

Recent studies have highlighted the importance of optimizing dihydropyridine derivatives for improved pharmacokinetic profiles. The amide functionality in this compound can serve as a site for further derivatization, allowing researchers to fine-tune its biological activity. For example, modifications at the amide bond can influence solubility, bioavailability, and target specificity. Such flexibility makes 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide a versatile scaffold for developing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the dihydropyridine core, followed by functional group transformations such as fluorination and methylation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the desired substituents efficiently.

Evaluation of the pharmacological properties of 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide has revealed several promising characteristics. In vitro studies have demonstrated potential activity against various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory pathways. The compound's ability to interact with these targets suggests its utility in developing treatments for conditions such as diabetes and arthritis.

Additionally, computational modeling has been instrumental in understanding the binding interactions of this molecule with potential targets. Molecular docking studies can predict how 5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxo-1,4-dihydropyridine-2-carboxamide interacts with biological receptors at the atomic level. These insights help guide medicinal chemists in designing analogs with improved potency and selectivity.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electronic properties of fluorine atoms can significantly alter the behavior of molecules in biological systems. For example, fluorine substitution can increase metabolic stability by preventing unwanted hydrolysis or oxidation. Furthermore, fluorinated aromatic rings often exhibit stronger binding affinities due to their ability to engage in π-stacking interactions with aromatic residues in proteins.

In conclusion,5-[(4-fluorophenyl)methoxy]-N,1-dimethyl-4-oxyo 1 , 4 -dih ydro p y rid ine - 2 -car box am ide ( C A S N o . 10 40659 -23 - 1 ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a fluorophenyl moiety and a methoxy substituent enhances its potential as a therapeutic agent by improving metabolic stability and binding affinity. Ongoing research continues to explore its applications in various therapeutic areas,underscoring its importance as a valuable scaffold for drug discovery efforts . p >